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Compound of Interest

(4-Bromo-3-
Compound Name:
fluorophenyl)phenylmethanone

Cat. No.: B1287657

An In-depth Technical Guide to the Safety and Handling of (4-Bromo-3-
fluorophenyl)phenylmethanone

Disclaimer: This document provides a comprehensive overview of the safety and handling
information for (4-bromo-3-fluorophenyl)phenylmethanone based on available data for
structurally similar compounds. As specific toxicological and safety data for (4-bromo-3-
fluorophenyl)phenylmethanone are limited, this guide infers potential hazards and handling
precautions from related chemical structures. All procedures should be conducted with a
thorough risk assessment by qualified personnel.

Introduction

(4-Bromo-3-fluorophenyl)phenylmethanone is a substituted benzophenone, a class of
compounds with wide applications in organic synthesis, photochemistry, and as intermediates
in the development of pharmaceuticals. Given its structure as a halogenated aromatic ketone, it
is prudent to handle this compound with care, assuming potential for toxicity and irritation. This
guide is intended for researchers, scientists, and drug development professionals, providing a
detailed framework for its safe handling, storage, and disposal.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for (4-bromo-3-fluorophenyl)phenylmethanone is
not readily available, the hazard classification can be extrapolated from analogous compounds
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such as 4'-Bromoacetophenone and other halogenated phenyl ketones. The following tables
summarize the likely hazards.

GHS Hazard Classification (Inferred)

Hazard Class Category GHS Code Hazard Statement
Acute Toxicity, Oral Category 4 H302 Harmful if swallowed
Skin o
) o Category 2 H315 Causes skin irritation
Corrosion/Irritation
Serious Eye Causes serious eye
o Category 2A H319 o
Damage/Eye Irritation irritation
Specific Target Organ
Toxicity - Single May cause respirato
y g ] Category 3 H335 o Y ] P i
Exposure (Respiratory irritation

Tract Irritation)

Data inferred from safety information for 4'-Bromo-3'-fluoroacetophenone and similar
compounds.[1]

“HS Pi | Signal | (Antici )

Pictogram Signal Word

ualt text Warning

Precautionary Statements (Recommended)
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Code Precautionary Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapors/spray.[2]
P264 Wash skin thoroughly after handling.[2]

Do not eat, drink or smoke when using this
P270

product.[3]
pP271 Use only outdoors or in a well-ventilated area.[2]
5280 Wear protective gloves/protective clothing/eye

protection/face protection.[2]

IF SWALLOWED: Call a POISON CENTER or
P301+P312 o

doctor/physician if you feel unwell.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.[2]

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.[3]

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

Store in a well-ventilated place. Keep container
P403+P233 )

tightly closed.[2]
P405 Store locked up.[2]

Dispose of contents/container to an approved
P501

waste disposal plant.[2]

Physical and Chemical Properties

Quantitative data for (4-Bromo-3-fluorophenyl)phenylmethanone is limited. The following

table includes basic calculated properties and data from suppliers.
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Property Value Source

Molecular Formula C13H8BrrFO BLDpharm
Molecular Weight 279.10 g/mol BLDpharm
CAS Number 1196395-22-8 BLDpharm

White to yellow solid (inferred
Appearance [1]
from analogs)

Sealed in dry, room
Storage BLDpharm
temperature

Experimental Protocols
General Risk Assessment Protocol for a Novel Chemical

Due to the lack of specific toxicity data, a thorough risk assessment is mandatory before
handling (4-bromo-3-fluorophenyl)phenylmethanone.

Methodology:

e Hazard Identification: Assume the compound is hazardous based on its chemical class
(halogenated aromatic ketone). Review SDSs of structurally similar compounds to identify
potential hazards (irritation, toxicity, etc.).

o Exposure Assessment: Identify all potential routes of exposure (inhalation, dermal contact,
ingestion) for the planned experimental procedures.

o Dose-Response Assessment: As no specific data is available, assume a conservative
approach where any exposure is potentially harmful.

e Risk Characterization: Combine the hazard and exposure assessments to determine the
level of risk. Conclude that engineering controls, administrative controls, and personal
protective equipment are necessary to minimize risk.

o Control Measures: Implement control measures as outlined in the "Hierarchy of Controls"
(see Section 5.0). This includes using a chemical fume hood, wearing appropriate PPE, and
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establishing clear emergency procedures.

o Documentation: Record the risk assessment and the implemented safety measures in the
laboratory notebook.

Representative Synthesis Protocol: Friedel-Crafts
Acylation

The synthesis of benzophenone derivatives often involves Friedel-Crafts acylation. The
following is a general, representative protocol.

Materials:

1-Bromo-2-fluorobenzene

e Benzoyl chloride

e Anhydrous aluminum chloride (AICI3)

e Dichloromethane (DCM)

e Hydrochloric acid (HCI), agueous solution

» Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate (MgSO4)

» Round-bottom flask, condenser, addition funnel, magnetic stirrer
Procedure:

e Set up a dry round-bottom flask equipped with a magnetic stirrer and an addition funnel
under an inert atmosphere (e.g., nitrogen or argon).

e Suspend anhydrous aluminum chloride in dry dichloromethane in the flask and cool the
mixture in an ice bath.

e Add 1-bromo-2-fluorobenzene to the cooled suspension.
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e Add benzoyl chloride dropwise from the addition funnel to the stirred mixture.

 After the addition is complete, allow the reaction to warm to room temperature and stir for
several hours, monitoring the reaction by Thin Layer Chromatography (TLC).

e Upon completion, carefully quench the reaction by slowly pouring it over crushed ice and
concentrated HCI.

o Separate the organic layer. Extract the aqueous layer with dichloromethane.

o Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate
solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure to yield the crude product.

Purify the crude product by recrystallization or column chromatography.

Visualized Workflows and Logical Relationships
Risk Assessment Workflow for New Chemical Entities
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Start: New Chemical
(e.g., (4-Bromo-3-fluorophenyl)phenylmethanone)

1. Hazard Identification
- Review literature & SDS of analogs
- Assume irritation & toxicity

2. Exposure Assessment
- Identify routes (inhalation, dermal)
- Evaluate experimental procedures

3. Risk Characterization
- Combine hazard and exposure info
- Assume high risk due to unknown data

4. Implement Controls
- Engineering (Fume Hood)
- Administrative (SOPSs)
- PPE (Gloves, Goggles)

5. Document & Review
- Record assessment in lab notebook
- Review for any procedural changes

Proceed with Experiment
(Safely)

Click to download full resolution via product page

Caption: Risk assessment workflow for handling a novel chemical with limited safety data.
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Hierarchy of Controls for Chemical Safety

Most Effective

Elimination
(Physically remove the hazard)

Substitution
(Replace with a less hazardous chemical)

I I
i |
| Engineering Controls i
i (Isolate people, e.g., Fume Hood) !

I
i |

o e

I |
| |
| |
: Administrative Controls :
| (Change work practices, e.g., SOPS) :
| |
| |

Least Effective

| |
| |
| |
I

| Personal Protective Equipment |
! (Protect the worker with PPE) |
| l
| l

Click to download full resolution via product page

Caption: The hierarchy of controls for mitigating chemical exposure in a laboratory setting.
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Chemical Spill Response Workflow

Contain & Clean Up
(Use spill kit

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill in a research laboratory.

Handling and Storage

o Engineering Controls: Handle (4-Bromo-3-fluorophenyl)phenylmethanone exclusively in a
certified chemical fume hood to avoid inhalation of dust or vapors.[4] Ensure an eyewash
station and safety shower are readily accessible.[4]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[5]

o Skin Protection: Wear a flame-retardant lab coat and handle with chemically resistant
gloves (e.g., nitrile). Gloves must be inspected before use and removed using the proper
technique.[5]

o Respiratory Protection: If engineering controls are insufficient or during spill cleanup, use a
NIOSH-approved respirator with an appropriate cartridge for organic vapors and
particulates.[4]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[3][6] Keep
away from strong oxidizing agents, acids, and bases.[4]

First Aid Measures

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[5]
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» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or Poison Control Center immediately.[5]

Fire-Fighting and Accidental Release Measures

» Fire-Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire.
[5] Firefighters should wear self-contained breathing apparatus (SCBA) and full protective
gear.[4] Hazardous decomposition products may include carbon oxides, hydrogen bromide,
and hydrogen fluoride.[6]

e Accidental Release:
o Evacuate personnel to a safe area.
o Ensure adequate ventilation and wear appropriate PPE.
o Avoid dust formation.

o For small spills, gently sweep up the material and place it in a suitable, closed container

for disposal.[4]

o Prevent the chemical from entering drains or waterways.[5]

Conclusion

While (4-Bromo-3-fluorophenyl)phenylmethanone lacks comprehensive, compound-specific
safety data, a conservative approach based on its chemical structure and data from analogous
compounds is essential for its safe handling. Researchers and laboratory personnel must
adhere to rigorous safety protocols, including the consistent use of engineering controls and
personal protective equipment, and be prepared for emergency situations. A thorough,
documented risk assessment should precede any experimental work with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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